Cas no 6956-71-4 (8-Quinolinol,5,5'-methylenebis[2-methyl-, dihydrochloride (9CI))

8-Quinolinol,5,5'-methylenebis[2-methyl-, dihydrochloride (9CI) structure
6956-71-4 structure
Product Name:8-Quinolinol,5,5'-methylenebis[2-methyl-, dihydrochloride (9CI)
CAS No:6956-71-4
MF:C21H19ClN2O2
MW:366.840764284134
CID:510982
PubChem ID:54612065
Update Time:2025-04-19

8-Quinolinol,5,5'-methylenebis[2-methyl-, dihydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

    • 5-[(8-hydroxy-2-methylquinolin-5-yl)methyl]-2-methylquinolin-8-ol,hydrochloride
    • NSC66810
    • NSC-66810
    • DTXSID50715470
    • 5,5'-Methylenebis(2-methylquinolin-8-ol)--hydrogen chloride (1/1)
    • 6956-71-4
    • 8-Quinolinol,5,5'-methylenebis[2-methyl-, dihydrochloride (9CI)
    • Inchi: 1S/C21H18N2O2.ClH/c1-12-3-7-16-14(5-9-18(24)20(16)22-12)11-15-6-10-19(25)21-17(15)8-4-13(2)23-21;/h3-10,24-25H,11H2,1-2H3;1H
    • InChI Key: PIRXEUIPNNBNOA-UHFFFAOYSA-N
    • SMILES: Cl.OC1=CC=C(C2=CC=C(C)N=C21)CC1=CC=C(C2C1=CC=C(C)N=2)O

Computed Properties

  • Exact Mass: 330.13694
  • Monoisotopic Mass: 366.114
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 419
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.2A^2

Experimental Properties

  • Density: 1.306
  • Boiling Point: 580°Cat760mmHg
  • Flash Point: 304.6°C
  • Refractive Index: 1.728
  • PSA: 66.24
  • LogP: 5.20380
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